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Introduction
Chrysobactin is a catechol-type siderophore produced by various bacteria, notably the plant

pathogen Dickeya dadantii (formerly known as Erwinia chrysanthemi), to acquire iron from the

environment.[1][2][3] As iron acquisition is crucial for bacterial survival and virulence,

chrysobactin and its transport system are potential targets for developing novel antimicrobial

agents.[4] Structurally, chrysobactin is N-[N2-(2,3-dihydroxybenzoyl)-D-lysyl]-L-serine.[1][2]

These application notes provide detailed protocols for the isolation and purification of

chrysobactin from bacterial cultures.
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Producing
Organism

Culture
Volume (L)

Compound Yield (mg) Source

Dickeya

chrysanthemi

EC16

2 Chrysobactin 1.0 [5]

Dickeya

chrysanthemi

EC16

2
Cyclic

trichrysobactin
1.5 [5]

Dickeya

chrysanthemi

EC16

2

Linear

trichrysobactin &

Dichrysobactin

0.5 [5]

Experimental Workflows and Logical Relationships
Chrysobactin Isolation and Purification Workflow
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Caption: Workflow for chrysobactin isolation and purification.
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Mechanism of Chrysobactin-Mediated Iron Uptake
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

